Cas no 54980-96-0 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid)

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid structure
54980-96-0 structure
Product name:2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
CAS No:54980-96-0
MF:C11H12N2O2
MW:204.22518
MDL:MFCD01022060
CID:1036545
PubChem ID:594601

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-1H-Benzimidazole-1-acetic acid
    • 1H-benzimidazole-1-acetic acid, 2-ethyl-
    • (2-ETHYL-1H-BENZIMIDAZOL-1-YL)ACETIC ACID
    • 1-Carboxymethyl-2-ethylbenzimidazole
    • 2-(2-Ethyl-1H-benzo[d]imidazol-1-yl)acetic acid
    • 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
    • A870306
    • F0911-3575
    • 54980-96-0
    • 2-(2-ethyl-1H-1,3-benzimidazol-1-yl)acetic acid
    • DTXSID40344132
    • SR-01000452969
    • (2-Ethyl-benzoimidazol-1-yl)-acetic acid
    • Oprea1_013579
    • MFCD01022060
    • Z56995137
    • 2-(2-ethylbenzimidazol-1-yl)acetic acid
    • SCHEMBL18955291
    • AC6340
    • STK364950
    • SY131250
    • SR-01000452969-1
    • (2-ethyl-1,3-benzodiazol-1-yl)acetic acid
    • Oprea1_136798
    • 1-carboxymethyl-2-ethylbenzimidazole, AldrichCPR
    • Acetic acid, 2-(2-ethyl-1-benzimidazolyl)-
    • (2-Ethyl-1H-benzimidazol-1-yl)acetic acid #
    • CCG-17755
    • AIOOJAWBQBWGRB-UHFFFAOYSA-N
    • AKOS000275405
    • EN300-10093
    • MDL: MFCD01022060
    • Inchi: InChI=1S/C11H12N2O2/c1-2-10-12-8-5-3-4-6-9(8)13(10)7-11(14)15/h3-6H,2,7H2,1H3,(H,14,15)
    • InChI Key: AIOOJAWBQBWGRB-UHFFFAOYSA-N
    • SMILES: CCC1=NC2=CC=CC=C2N1CC(=O)O

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 2

Experimental Properties

  • Density: 1.26
  • Boiling Point: 432.8°C at 760 mmHg
  • Flash Point: 215.6°C
  • Refractive Index: 1.617
  • PSA: 55.12

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E903128-100mg
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic Acid
54980-96-0
100mg
$ 70.00 2022-06-05
Life Chemicals
F0911-3575-1g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
54980-96-0 95%
1g
$380.0 2023-09-07
Life Chemicals
F0911-3575-2.5g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
54980-96-0 95%
2.5g
$795.0 2023-09-07
eNovation Chemicals LLC
D917962-5g
2-Ethyl-1H-benzimidazole-1-acetic Acid
54980-96-0 97%
5g
$650 2024-07-20
Enamine
EN300-10093-1.0g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
54980-96-0 95.0%
1.0g
$311.0 2025-03-21
Life Chemicals
F0911-3575-10g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
54980-96-0 95%
10g
$1596.0 2023-09-07
Life Chemicals
F0911-3575-5g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
54980-96-0 95%
5g
$1140.0 2023-09-07
TRC
E903128-50mg
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic Acid
54980-96-0
50mg
$ 50.00 2022-06-05
Enamine
EN300-10093-2.5g
2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
54980-96-0 95.0%
2.5g
$421.0 2025-03-21
1PlusChem
1P00DJOU-250mg
(2-ETHYL-1H-BENZIMIDAZOL-1-YL)ACETIC ACID
54980-96-0 ≥97%
250mg
$249.00 2025-02-26

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Amadis Chemical Company Limited
(CAS:54980-96-0)2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetic acid
A870306
Purity:99%/99%/99%/99%/99%/99%
Quantity:0.1g/0.25g/1g/5g/10g/25g
Price ($):176.0/201.0/313.0/633.0/1003.0/2006.0